Cas no 1805033-65-1 (Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate)
Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate
-
- Inchi: 1S/C12H10BrF6NO3/c1-2-22-9(21)3-6-8(4-13)20-5-7(11(14,15)16)10(6)23-12(17,18)19/h5H,2-4H2,1H3
- InChI Key: JMJVDIASLHYFMM-UHFFFAOYSA-N
- SMILES: BrCC1C(CC(=O)OCC)=C(C(C(F)(F)F)=CN=1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 403
- XLogP3: 3.7
- Topological Polar Surface Area: 48.4
Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029081532-1g |
Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate |
1805033-65-1 | 97% | 1g |
$1,475.10 | 2022-04-01 |
Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate
Recent Advances in the Synthesis and Applications of Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate (CAS: 1805033-65-1)
Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate (CAS: 1805033-65-1) is a highly specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, serves as a critical intermediate in the synthesis of novel pharmaceuticals, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its potential in the development of next-generation therapeutics, owing to its versatile reactivity and ability to modulate biological activity.
The synthesis of Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate involves a multi-step process that includes bromination, esterification, and the introduction of trifluoromethoxy groups. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized synthetic route that improves yield and purity, addressing previous challenges related to scalability and byproduct formation. The study also explored the compound's role as a key intermediate in the synthesis of pyridine-based inhibitors, which have shown promise in targeting protein kinases involved in cancer progression.
In addition to its synthetic utility, recent research has investigated the pharmacological applications of derivatives derived from this compound. For instance, a 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the development of a series of pyridine-3-acetate derivatives that exhibit potent activity against inflammatory cytokines. These derivatives, synthesized using Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate as a precursor, demonstrated significant inhibition of TNF-α and IL-6 in preclinical models, suggesting potential applications in autoimmune diseases such as rheumatoid arthritis.
Furthermore, the compound's unique structural features have been leveraged in the design of CNS-targeting agents. A recent study in ACS Chemical Neuroscience highlighted its use in the synthesis of novel GABAA receptor modulators, which showed enhanced blood-brain barrier permeability and improved efficacy in animal models of anxiety and epilepsy. The incorporation of the trifluoromethoxy group was found to be critical for binding affinity, underscoring the importance of this moiety in drug design.
Despite these advancements, challenges remain in the large-scale production and application of Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate. Issues such as cost-effective synthesis, stability under physiological conditions, and potential toxicity profiles require further investigation. Ongoing research aims to address these limitations through innovative synthetic strategies and thorough preclinical evaluations.
In conclusion, Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate (CAS: 1805033-65-1) represents a valuable building block in medicinal chemistry, with demonstrated applications in drug discovery and development. Its versatility and potential for generating bioactive derivatives make it a compound of interest for future research. Continued exploration of its synthetic pathways and pharmacological properties is expected to yield further insights and therapeutic breakthroughs in the coming years.
1805033-65-1 (Ethyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)